1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

Specification

• Molecular Formula: C15H17F2NO2
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 1-(3,4-difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one
• Standard InChI: InChI=1S/C15H17F2NO2/c1-9(2)14(19)11-4-3-7-18(15(11)20)10-5-6-12(16)13(17)8-10/h5-6,8-9,11H,3-4,7H2,1-2H3
• Standard InChI Key: OPQPXIMXWGFHOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=CC(=C(C=C2)F)F

Introduction

1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is a synthetic organic compound belonging to the piperidinone class. Its molecular formula is C15H17F2NO2, and it has a molecular weight of 281.30 g/mol. This compound features a piperidinone ring substituted with a difluorophenyl group and a methylpropanoyl group, contributing to its unique chemical and biological properties.

Biological Activities and Potential Applications

While specific biological activities of 1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one are not extensively documented, compounds with similar structures often exhibit enzyme inhibition and receptor binding capabilities. These properties make them potential candidates for drug development, particularly in areas such as neurology and oncology.

Synthesis and Availability

The synthesis of 1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one typically involves multi-step organic synthesis methods, although detailed protocols are not widely available. The compound is currently listed as discontinued by some suppliers, indicating potential challenges in procurement.

Comparison with Related Compounds

1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one can be compared to other compounds in the piperidinone class, such as 1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, which shares a similar structure but with different fluorine positions on the phenyl ring. This variation can significantly affect the compound's biological activity and chemical properties.

Compound	Structural Features	Unique Aspects
1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one	Similar piperidinone structure with 2,6-difluorophenyl substitution	Different fluorine positions compared to 3,4-difluorophenyl
1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one	Piperidinone ring with 3,4-difluorophenyl and methylpropanoyl groups	Variation in fluorine positioning affects properties

Future Research Directions

Further research is needed to fully elucidate the biological activities and potential therapeutic applications of 1-(3,4-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one. Studies focusing on its interaction with enzymes and receptors could provide valuable insights into its mechanism of action and potential as a lead compound for drug development.